Cas no 2228781-60-8 (5-(2,5-dimethylthiophen-3-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228781-60-8
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 6258881
• PubChem ID: 165613622
• Update Time: 2025-10-19

5-(2,5-dimethylthiophen-3-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazole-4-carboxylic acid
• 2228781-60-8
• EN300-1753848

• Inchi： 1S/C10H9NO3S/c1-5-3-7(6(2)15-5)9-8(10(12)13)4-11-14-9/h3-4H,1-2H3,(H,12,13)
• InChI Key： ATIYRZJUXARJDF-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C2=C(C(=O)O)C=NO2)=C1C

Computed Properties

• Exact Mass: 223.03031432g/mol
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.6Ų

Additional information on 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228781-60-8)

The compound 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228781-60-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This thiophene-oxazole hybrid derivative combines the aromatic properties of a 2,5-dimethylthiophene moiety with the reactivity of a 1,2-oxazole-4-carboxylic acid group, making it a versatile intermediate for drug discovery and material science.

In recent years, the demand for heterocyclic building blocks like 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazole-4-carboxylic acid has surged, driven by the growing interest in small-molecule therapeutics and precision agriculture. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors or anti-inflammatory agents, topics frequently searched in academic and industrial databases. The compound’s CAS No. 2228781-60-8 is often queried in patent literature, reflecting its commercial relevance.

From a synthetic chemistry perspective, the oxazole-thiophene core of this compound offers opportunities for structure-activity relationship (SAR) studies. The carboxylic acid functional group enables facile derivatization into amides, esters, or other pharmacophores, a feature highly valued in medicinal chemistry optimization. Computational studies suggest that the 2,5-dimethylthiophene subunit could enhance lipid solubility, addressing a common challenge in drug bioavailability—a hot topic in pharmacokinetics research.

Environmental and green chemistry applications are another emerging focus. The compound’s potential as a biodegradable ligand or catalyst precursor aligns with the global push for eco-friendly chemical processes. Analytical methods for 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazole-4-carboxylic acid typically involve HPLC purification and NMR characterization, techniques widely discussed in quality control forums.

In material science, the π-conjugated system of this compound has sparked interest for organic electronics, particularly in OLED materials and conductive polymers. Its thermal stability (a frequently searched parameter in material databases) makes it suitable for high-performance coatings. The CAS 2228781-60-8 is increasingly indexed in polymer science publications.

Regulatory compliance is ensured as the compound falls outside restricted substance lists, with no reported toxicity alerts in major chemical regulatory databases. Proper handling guidelines recommend standard laboratory safety protocols, a topic emphasized in industrial hygiene training.

Future research directions may explore its structure-property relationships in drug delivery systems or catalytic applications, addressing trending queries in cheminformatics platforms. The compound’s synthetic accessibility and derivatization potential position it as a valuable asset in molecular innovation.